Cas no 2097929-09-2 (N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide)

• Product Name: N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide
• CAS No: 2097929-09-2
• MF: C₁₄H₂₀F₃N₅O₂S
• MW: 379.401111602783
• CID: 5469701
• Update Time: 2025-06-29

N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide
• N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrrolidine-1-sulfonamide

• Inchi： 1S/C14H20F3N5O2S/c15-14(16,17)12-9-13(19-10-18-12)21-7-3-11(4-8-21)20-25(23,24)22-5-1-2-6-22/h9-11,20H,1-8H2
• InChI Key： DTVZOYHARDQUGV-UHFFFAOYSA-N
• SMILES： S(NC1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 379.12898056 g/mol
• Monoisotopic Mass: 379.12898056 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.8
• Molecular Weight: 379.40

Additional information on N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide

Comprehensive Overview of N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide (CAS No. 2097929-09-2)

N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide (CAS No. 2097929-09-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a trifluoromethylpyrimidine core and a piperidine-pyrrolidine sulfonamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

The compound's trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties for drug development. Recent studies highlight its relevance in targeting protein-protein interactions and signal transduction pathways, aligning with current trends in precision medicine. Its sulfonamide functionality further contributes to its binding affinity, a feature often exploited in the design of therapeutic agents.

In the context of agrochemical innovation, N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide is being explored for its potential as a pesticide intermediate. The pyrimidine scaffold is known for its role in disrupting pest metabolism, and the addition of the trifluoromethyl group could improve its efficacy. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in agricultural research.

Synthetic routes to this compound often involve multi-step organic reactions, including nucleophilic substitutions and catalytic couplings. Optimizing these processes is a key focus for chemists, as it impacts the scalability and cost-effectiveness of production. The compound's CAS No. 2097929-09-2 serves as a unique identifier in patent literature and regulatory documents, underscoring its commercial and scientific value.

From a drug discovery perspective, N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide exemplifies the trend toward fragment-based drug design. Its modular structure allows for easy derivatization, enabling researchers to fine-tune its pharmacological properties. This approach is particularly relevant in the era of AI-driven molecular modeling, where computational tools accelerate the identification of promising candidates.

Environmental and toxicity profiling of this compound are ongoing, as regulatory agencies emphasize the importance of green chemistry principles. Early data suggest that its biodegradability and ecotoxicological impact are within acceptable limits, but further studies are needed to confirm these findings. This aligns with the broader push for safer chemical alternatives in industry and academia.

In summary, N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrrolidine-1-sulfonamide (CAS No. 2097929-09-2) represents a versatile and innovative compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential functionalities make it a subject of intense research, reflecting the evolving priorities of modern chemistry and biotechnology.